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Cat. No.: B048569 Get Quote

2,3-Dibromoanthracene: A Versatile Precursor
for Advanced Materials
An In-depth Technical Guide for Researchers and Scientists

Executive Summary
2,3-Dibromoanthracene is a halogenated polycyclic aromatic hydrocarbon that, while not

extensively studied for direct applications, holds significant potential as a foundational building

block in materials science. Its primary utility lies in its role as a synthetic intermediate, where

the two bromine atoms at the 2 and 3 positions serve as reactive sites for forming new carbon-

carbon bonds. This allows for the construction of larger, more complex π-conjugated systems,

which are of great interest for applications in organic electronics. Although direct experimental

data on the material properties of 2,3-dibromoanthracene derivatives are scarce, its structural

similarity to other well-researched anthracene compounds, particularly the 9,10-

dibromoanthracene isomer, suggests promising avenues for exploration in organic light-

emitting diodes (OLEDs), organic field-effect transistors (OFETs), and other advanced

electronic devices. This guide provides a comprehensive overview of its known properties, its

established role as a synthetic precursor, and its potential applications in materials science,

supported by generalized experimental protocols and logical workflows.
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Quantitative data for 2,3-dibromoanthracene is limited in the scientific literature. The following

table summarizes the available computed and experimental data for the compound.

Property Value Source(s)

Molecular Formula C₁₄H₈Br₂ --INVALID-LINK--[1]

Molecular Weight 336.02 g/mol --INVALID-LINK--[1][2]

CAS Number 117820-97-0 --INVALID-LINK--[3]

Appearance Light Yellow to Brown Solid --INVALID-LINK--[2]

Solubility
Chloroform (Very Slightly),

THF (Very Slightly)
--INVALID-LINK--[2]

IUPAC Name 2,3-dibromoanthracene --INVALID-LINK--[1]

Core Application: A Synthetic Intermediate for Novel
Acenes
The most documented application of 2,3-dibromoanthracene is as a synthetic intermediate for

the creation of various acenes and their derivatives.[2][3] Acenes, which are molecules

composed of linearly fused benzene rings, are a significant class of organic semiconductors.

The electronic properties of these molecules can be tuned by extending their conjugation or by

adding functional groups, which makes them highly relevant for materials science research.[4]

The bromine atoms on the 2,3-dibromoanthracene backbone are excellent leaving groups for

palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura and Stille reactions.

These reactions allow for the precise formation of new C-C bonds, enabling the synthesis of

complex molecular architectures that would otherwise be difficult to access.[5][6][7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b048569?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Dibromoanthracene
https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Dibromoanthracene
https://buildingblock.bocsci.com/product/2-3-dibromoanthracene-cas-117820-97-0-401068.html
https://cymitquimica.com/products/TR-D422995/117820-97-0/23-dibromoanthracene/
https://buildingblock.bocsci.com/product/2-3-dibromoanthracene-cas-117820-97-0-401068.html
https://buildingblock.bocsci.com/product/2-3-dibromoanthracene-cas-117820-97-0-401068.html
https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Dibromoanthracene
https://www.benchchem.com/product/b048569?utm_src=pdf-body
https://buildingblock.bocsci.com/product/2-3-dibromoanthracene-cas-117820-97-0-401068.html
https://cymitquimica.com/products/TR-D422995/117820-97-0/23-dibromoanthracene/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7898397/
https://www.benchchem.com/product/b048569?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_2_3_Dibromoanthracene_9_10_dione_as_a_Synthetic_Precursor.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Experimental_Setup_of_Stille_Coupling_with_1_2_Dibromoanthracene.pdf
https://en.wikipedia.org/wiki/Stille_reaction
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048569?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2,3-Dibromoanthracene

Pd-Catalyzed
Cross-Coupling

(e.g., Suzuki, Stille)

Functionalized Anthracene Derivative

Aryl Boronic Acid
or Organostannane

Organic Semiconductor Material
(for OLEDs, OFETs, etc.)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048569?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis & Characterization

Property Evaluation

Device Fabrication & Testing

Synthesis of Novel
Anthracene Derivatives

(via Cross-Coupling)

Purification
(Chromatography, Recrystallization)

Structural Identification
(NMR, Mass Spec, IR)

Photophysical Analysis
(UV-Vis, PL Spectroscopy)

Electrochemical Analysis
(Cyclic Voltammetry)

Thermal Analysis
(TGA, DSC)

Device Fabrication
(e.g., OLED, OFET)

Performance Testing
(Efficiency, Mobility, etc.)

Material/Device Optimization

Feedback Loop

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b048569?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048569?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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